![molecular formula C23H18N4O5 B2649754 3-(furan-2-ylmethyl)-1-((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione CAS No. 1251546-10-7](/img/structure/B2649754.png)
3-(furan-2-ylmethyl)-1-((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione
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Description
3-(furan-2-ylmethyl)-1-((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H18N4O5 and its molecular weight is 430.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
Research on compounds with similar furan and quinazoline structures focuses on the development of synthetic methodologies and the exploration of their chemical properties. For example, studies have detailed the synthesis of furan and naphthoquinone derivatives, highlighting their potential as intermediates in organic synthesis and materials science (Piggott & Wege, 2003). The synthesis of these compounds often involves complex reactions that can provide a basis for developing new synthetic routes for related compounds.
Anticancer Activity
Some research has focused on the development of compounds with potential anticancer activity. For instance, the synthesis and study of derivatives of quinazoline compounds, such as PVHD303, have shown potent antiproliferative activity against cancer cell lines, suggesting that similar compounds could be explored for their anticancer properties (Suzuki et al., 2020). These studies typically investigate the mechanisms by which these compounds affect cancer cells, including effects on cell proliferation, DNA damage, and apoptosis.
Properties
IUPAC Name |
3-(furan-2-ylmethyl)-1-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]quinazoline-2,4-dione |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C23H18N4O5/c1-30-16-10-8-15(9-11-16)21-24-20(32-25-21)14-26-19-7-3-2-6-18(19)22(28)27(23(26)29)13-17-5-4-12-31-17/h2-12H,13-14H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XESHHHWTQQLUQR-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NOC(=N2)CN3C4=CC=CC=C4C(=O)N(C3=O)CC5=CC=CO5 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N4O5 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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